Cas no 170632-13-0 (2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester)

2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester is a specialized organic compound featuring a furan-carboxylate backbone linked to a benzyl-substituted indazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The ester functional group enhances solubility and stability, facilitating handling and further derivatization. Its indazole core may contribute to binding affinity in medicinal chemistry applications, while the furan ring offers versatility for further functionalization. The compound’s well-defined molecular architecture makes it a valuable scaffold for exploratory synthesis in drug discovery and material science. Proper handling and storage under inert conditions are recommended to maintain integrity.
2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester structure
170632-13-0 structure
Product Name:2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester
CAS No:170632-13-0
MF:C20H16N2O3
MW:332.352644920349
CID:1357421
PubChem ID:9967388
Update Time:2025-10-24

2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester
    • 1-Benzyl-3-(5-methoxycarbonyl-2-furyl)indazole
    • C11614
    • Methyl 5-(1-benzylindazol-3-yl)furan-2-carboxylate
    • 170632-13-0
    • SCHEMBL1898458
    • CS-M3055
    • 1-Benzyl-3-(5-methoxycarbonyl-2-furyl)-1H-indazole
    • LJADKHFBAHDMDH-UHFFFAOYSA-N
    • AKOS037649789
    • CHEMBL122024
    • CS-13643
    • VGA63213
    • Inchi: 1S/C20H16N2O3/c1-24-20(23)18-12-11-17(25-18)19-15-9-5-6-10-16(15)22(21-19)13-14-7-3-2-4-8-14/h2-12H,13H2,1H3
    • InChI Key: LJADKHFBAHDMDH-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 332.11618
  • Monoisotopic Mass: 332.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 57.26

2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester Pricemore >>

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Additional information on 2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester

Introduction to 2-Furancarboxylic Acid, 5-[1-(Phenylmethyl)-1H-Indazol-3-yl]-, Methylester (CAS No: 170632-13-0)

The compound 2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester, with the CAS registry number 170632-13-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with an indazole moiety and a methylester group. The integration of these structural elements contributes to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The indazole ring system, in particular, has been extensively explored for its potential as a scaffold in the design of bioactive molecules. The presence of the phenylmethyl group further enhances the compound's versatility, making it a promising candidate for various applications in medicinal chemistry.

The synthesis of this compound involves a series of carefully designed reactions that ensure the precise assembly of its structural components. Researchers have employed methodologies such as Suzuki coupling and esterification to achieve high yields and purity levels. These advancements in synthetic chemistry have significantly contributed to the scalability of this compound for research and industrial purposes.

In terms of biological activity, this compound has shown potential in several areas. For instance, studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. This makes it a valuable tool for investigating diseases such as neurodegenerative disorders and cardiovascular conditions.

Moreover, the methylester group plays a crucial role in enhancing the compound's pharmacokinetic properties. This modification improves its bioavailability and stability within biological systems, making it an attractive candidate for drug delivery systems.

Looking ahead, ongoing research is focused on optimizing the compound's bioactivity through further structural modifications. By leveraging computational chemistry techniques and high-throughput screening assays, scientists aim to unlock new therapeutic potentials for this compound.

In conclusion, 2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-, methylester (CAS No: 170632-13-0) represents a cutting-edge molecule with vast opportunities in both academic research and industrial applications. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a key player in the development of innovative therapeutic agents.

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